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Compound of Interest

Compound Name: 4-Bromo-3,5-dimethylphenol

Cat. No.: B051444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) hazard statements associated with 4-Bromo-
3,5-dimethylphenol (CAS No. 7463-51-6). This document is intended to support researchers,

scientists, and drug development professionals in the safe handling, risk assessment, and

regulatory compliance related to this compound.

GHS Hazard Classification
4-Bromo-3,5-dimethylphenol is classified with several hazard statements under the GHS,

indicating its potential to cause harm to human health. The primary hazards are related to skin,

eye, and respiratory irritation, as well as potential acute toxicity.[1][2][3][4][5]

The signal word associated with this chemical is "Warning".[1][2][3][5] The GHS pictograms for

4-Bromo-3,5-dimethylphenol typically include the exclamation mark, signifying irritation and

acute toxicity (lower level).

The following table summarizes the GHS hazard (H-statements) and precautionary (P-

statements) for 4-Bromo-3,5-dimethylphenol.
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GHS Classification Code Statement

Hazard Statements H302 Harmful if swallowed.[4]

H312 Harmful in contact with skin.[4]

H315
Causes skin irritation.[1][2][3]

[4][5][6]

H319
Causes serious eye irritation.

[1][2][3][4][5][6]

H335
May cause respiratory

irritation.[1][3][4][5]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1][3]

P264
Wash skin thoroughly after

handling.[1][2][6]

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.[1][3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

[3][6]

P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[1][2][6]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]
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P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.[2][6]

P362+P364
Take off contaminated clothing

and wash it before reuse.[1][6]

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[1][5]

P405 Store locked up.[1]

P501

Dispose of contents/container

to an approved waste disposal

plant.[1]

Experimental Protocols for Hazard Determination
While specific experimental studies on 4-Bromo-3,5-dimethylphenol are not readily available

in the public domain, the GHS classifications are based on standardized methodologies,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). The following are descriptions of the likely experimental protocols used to determine

the reported hazards.
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Acute Dermal and Eye Irritation/Corrosion (OECD Test
Guidelines 404 & 405)
These studies are typically conducted on albino rabbits.

Acute Dermal Irritation (OECD TG 404): A single dose of the test substance is applied to a

small area of the animal's skin.[7][8] Untreated skin serves as a control. The degree of

irritation, including erythema (redness) and edema (swelling), is observed and scored at

specific intervals (e.g., 1, 24, 48, and 72 hours) after a 4-hour exposure period.[3][5][7] The

reversibility of the skin reactions is also assessed over a period of up to 14 days.[7] A

substance is classified as a skin irritant (Category 2) if it produces a mean score of ≥ 2.3 and

≤ 4.0 for erythema or edema in at least 2 of 3 tested animals.[9][10]

Acute Eye Irritation (OECD TG 405): A single dose of the substance is applied into the

conjunctival sac of one eye of the animal, with the other eye serving as a control.[11][12] The

eyes are examined at 1, 24, 48, and 72 hours after application, and the degree of eye

reaction (corneal opacity, iritis, conjunctival redness, and chemosis) is scored.[13] The

reversibility of the effects is observed for up to 21 days.[2][13] A substance is classified as

causing serious eye irritation (Category 2A) if it produces a positive response in at least 2 of

3 tested animals that is fully reversible within the 21-day observation period.[6][14]

Specific Target Organ Toxicity - Single Exposure
(Respiratory Irritation)
The classification for respiratory irritation (STOT SE, Category 3) is primarily based on human

data, but animal studies can also be used.[15]

Methodology: This involves evaluating evidence of respiratory tract irritation from human

exposure or from animal studies that show functional changes in the respiratory system.[15]

In animal studies, this can be assessed through methods like reflex bradypnea in mice.

There is no single, specific OECD guideline for this endpoint that is analogous to the skin

and eye irritation tests; instead, it is an evaluation of all available data.

Acute Toxicity (Oral and Dermal)
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Acute Oral Toxicity (OECD TG 423 - Acute Toxic Class Method): This method uses a

stepwise procedure with a small number of animals per step.[16] A starting dose is

administered orally to a group of animals, and the outcome (mortality or survival) determines

the next dose level (higher or lower).[16] The objective is to identify a dose that causes

mortality in some of the animals, which allows for classification into one of the GHS

categories. For Category 4 ("Harmful if swallowed"), the LD50 (the dose that is lethal to 50%

of the test animals) is between 300 and 2000 mg/kg body weight.

Acute Dermal Toxicity (OECD TG 402): In this test, the substance is applied to the clipped,

intact skin of animals (often rats) for a 24-hour period.[17][18][19] A limit test is often

performed first at a high dose (e.g., 2000 mg/kg). If no mortality is observed, further testing

may not be necessary. If mortality occurs, a full study with multiple dose groups is conducted

to determine the dermal LD50.[18] For Category 4 ("Harmful in contact with skin"), the

dermal LD50 is between 1000 and 2000 mg/kg body weight.

GHS Hazard Classification Workflow
The following diagram illustrates the general workflow for classifying a chemical according to

the GHS for health hazards.
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Data Collection & Evaluation

Experimental Testing (if needed)

Hazard Classification

Hazard Communication

Gather Existing Data
(Human, Animal, In Vitro)

Weight of Evidence Analysis

In Vitro / Ex Vivo Tests
(e.g., OECD TG 439)

If data is insufficient

Compare Data to GHS Criteria
(e.g., LD50, irritation scores)

If data is sufficient

In Vivo Animal Tests
(e.g., OECD TG 404, 405)

If results are inconclusive

Assign Hazard Class & Category
(e.g., Skin Irrit. Cat. 2)

Assign Label Elements
(Pictogram, Signal Word, H/P Statements)

Prepare Safety Data Sheet (SDS)

Click to download full resolution via product page

Caption: General workflow for GHS health hazard classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b051444#4-bromo-3-5-dimethylphenol-ghs-hazard-
statements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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